Cas no 910037-17-1 (2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile)

• Product Name: 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile
• CAS No: 910037-17-1
• MF: C₁₂H₈F₃N₃
• MW: 251.207232475281
• MDL: MFCD09817514
• CID: 872827
• PubChem ID: 24229662
• Update Time: 2025-06-27

2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile
• 2-[2-methyl-5-(trifluoromethyl)pyrazol-3-yl]benzonitrile
• MFCD09817514
• 2-(1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl)benzonitrile
• DTXSID80640367
• A843698
• CS-0330379
• FT-0752063
• TS-03423
• AKOS025117203
• 910037-17-1

• MDL： MFCD09817514
• Inchi： 1S/C12H8F3N3/c1-18-10(6-11(17-18)12(13,14)15)9-5-3-2-4-8(9)7-16/h2-6H,1H3
• InChI Key： RHTYRUPBJDKBMM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2C=CC=CC=2C#N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 251.06700
• Monoisotopic Mass: 251.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.29
• Melting Point: 101-103
• Boiling Point: 372.8°C at 760 mmHg
• Flash Point: 179.3°C
• Refractive Index: 1.547
• PSA: 41.61000
• LogP: 2.97758

2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile Security Information

• Hazard Statement： Harmful

Additional information on 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile

Professional Introduction to 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile (CAS No. 910037-17-1)

2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile, with the CAS number 910037-17-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile consists of a benzonitrile core substituted with a pyrazole ring. The pyrazole ring itself is a heterocyclic compound characterized by a five-membered aromatic ring containing two nitrogen atoms. The substitution pattern, including the methyl and trifluoromethyl groups, contributes to the unique electronic and steric properties of the molecule, which are crucial for its interaction with biological targets.

In recent years, there has been a growing interest in pyrazole derivatives due to their potential as antimicrobial, anti-inflammatory, anticancer, and anti-viral agents. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of drug candidates. This has led to extensive research aimed at developing new compounds with improved pharmacokinetic profiles and therapeutic efficacy.

One of the most compelling aspects of 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile is its versatility as a building block in medicinal chemistry. The pyrazole moiety can be easily modified through various chemical reactions, allowing researchers to fine-tune its biological activity. For instance, studies have shown that substituents at different positions of the pyrazole ring can significantly influence its interaction with enzymes and receptors. This flexibility makes it an attractive candidate for structure-based drug design.

The benzonitrile moiety in the compound also plays a critical role in its pharmacological properties. Benzonitrile derivatives are known for their ability to act as substrates or inhibitors of various enzymes involved in metabolic pathways. Additionally, they can serve as probes for understanding the mechanisms of drug action. The combination of these two functional groups in 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile creates a unique chemical entity with multiple potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile with greater accuracy. Molecular docking studies have shown that this compound can interact with various biological targets, including kinases and transcription factors. These interactions are believed to be responsible for its observed pharmacological effects. Furthermore, virtual screening techniques have been used to identify new analogs with enhanced activity and selectivity.

The synthesis of 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between hydrazine derivatives and α-bromo ketones or α-halo carboxylic acids. The introduction of the methyl and trifluoromethyl groups typically involves alkylation or triflation reactions, respectively. These synthetic strategies have been refined over the years to improve efficiency and minimize byproduct formation.

In conclusion, 2-[1-Methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]benzonitrile (CAS No. 910037-17-1) is a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. The combination of a pyrazole ring with a benzonitrile moiety, along with the presence of functional groups such as methyl and trifluoromethyl, makes it an attractive candidate for further investigation. Advances in computational chemistry and synthetic methodologies continue to enhance our understanding of its pharmacological properties and therapeutic potential.